Cas no 7095-82-1 (Bicyclo[3.1.1]hept-2-ene)
![Bicyclo[3.1.1]hept-2-ene structure](https://ossimg.kuujia.com/scimg/7500/7095-82-1x500.png)
Bicyclo[3.1.1]hept-2-ene structure
Product Name:Bicyclo[3.1.1]hept-2-ene
Bicyclo[3.1.1]hept-2-ene Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]hept-2-ene
- bicyclo[3.1.1]hept-3-ene
- 7095-82-1
- DTXSID20561264
-
- Inchi： 1S/C7H10/c1-2-6-4-7(3-1)5-6/h1-2,6-7H,3-5H2
- InChI Key： DEVHXDJLQMAWLM-UHFFFAOYSA-N
- SMILES： C12CC=CC(C1)C2
Computed Properties
- Exact Mass: 94.0783
- Monoisotopic Mass: 94.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[3.1.1]hept-2-ene Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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